1-anilino-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-anilino-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C19H14N4/c1-13-11-18(21-14-7-3-2-4-8-14)23-17-10-6-5-9-16(17)22-19(23)15(13)12-20/h2-11,21H,1H3
• InChI Key: SAXUDKIIKHGQLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1)NC4=CC=CC=C4)C#N
• Molecular Formula: C19H14N4
• Molecular Weight: 298.3 g/mol

Description

1-anilino-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile, also known as CEP-68, is a chemical compound that has been researched for its potential use in cancer treatment. It is a small molecule inhibitor of the protein kinase Aurora A, which has been implicated in the development and progression of many types of cancer. In

Scientific Research Applications

Inhibitor of 11β-hydroxysteroid dehydrogenase type 1

One notable application of a related compound, (S)-6-(2-Hydroxy-2-methylpropyl)-3-((S)-1-(4-(1-methyl-2-oxo-1,2-dihydropyridin-4-yl)phenyl)ethyl)-6-phenyl-1,3-oxazinan-2-one, is its role as a potent and selective inhibitor of the 11β-hydroxysteroid dehydrogenase type 1 enzyme. This has implications in developing treatments for type-2 diabetes. These drug candidates were prepared with carbon-13 and carbon-14 labels to facilitate drug metabolism, pharmacokinetics, bioanalytical, and other studies (Latli et al., 2017).

Fluorescent Properties and Application as Whitening Agents

The synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives, including 2-Amino-3-methyl-1-oxo-1H,4H-pyrido[1,2-a]benzimidazole-4-carbonitrile, has been studied for their fluorescent properties. Some of these compounds were evaluated as fluorescent whitening agents for polyester fibers (Rangnekar & Rajadhyaksha, 1986).

Antimicrobial Activity

Compounds derived from 1-oxo-1H,5H-pyrido[1,2-a]benzimidazole-4-carbonitriles have shown strong in vitro activity against Staphylococcus aureus. Additionally, derivatives of this compound were evaluated for their potential antimicrobial activities, indicating their utility in developing new antimicrobial agents (Rida et al., 1988).

Potential Antitumor Agents

Benzimidazole-pyrimidine conjugates, including those related to pyrido[1,2-a]benzimidazole-4-carbonitrile, have been synthesized and evaluated for their potent antitumor activities against various cancer cell lines. This illustrates the potential of these compounds in cancer research and therapy (Abdel-Mohsen et al., 2010).

Antifungal Agents

Certain derivatives, like 1,3-benzoxazole-4-carbonitrile, have been found to inhibit the growth of Candida species, suggesting a potential application of similar compounds in developing antifungal agents (Kuroyanagi et al., 2010).